![molecular formula C15H10FNO3S B306256 (5E)-5-{[5-(3-fluorophenyl)furan-2-yl]methylidene}-3-methyl-1,3-thiazolidine-2,4-dione](/img/structure/B306256.png)
(5E)-5-{[5-(3-fluorophenyl)furan-2-yl]methylidene}-3-methyl-1,3-thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5E)-5-{[5-(3-fluorophenyl)furan-2-yl]methylidene}-3-methyl-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic benefits. The compound is commonly referred to as 'FMT' and has been studied for its various biological and pharmacological activities.
Mechanism of Action
The mechanism of action of FMT is not fully understood, but it is believed to involve the inhibition of various signaling pathways. FMT has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. In addition, FMT has been found to inhibit the NF-κB pathway, which is involved in inflammation and immune responses. Furthermore, FMT has been shown to activate the AMPK pathway, which is involved in energy metabolism.
Biochemical and Physiological Effects:
FMT has been found to have various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells by activating caspase enzymes. In addition, FMT has been found to reduce oxidative stress and increase antioxidant enzyme activity. Furthermore, FMT has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
FMT has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, and it has a high yield. In addition, FMT has been extensively studied, and its biological and pharmacological activities are well characterized. However, there are also limitations to using FMT in lab experiments. The compound has poor solubility in water, which can limit its use in certain assays. Furthermore, FMT has not been extensively studied in human clinical trials, which limits its potential therapeutic applications.
Future Directions
There are several future directions for research on FMT. One area of research is the development of FMT analogs with improved solubility and bioavailability. Another area of research is the investigation of FMT's potential therapeutic applications in human clinical trials. Furthermore, the mechanism of action of FMT needs to be further elucidated to fully understand its biological and pharmacological activities.
Synthesis Methods
The synthesis of FMT involves the condensation of 2,4-thiazolidinedione with 3-fluorobenzaldehyde in the presence of a base catalyst. The reaction is carried out in a solvent under reflux conditions, and the resulting product is purified by recrystallization. The yield of the product is typically high, and the purity can be confirmed by various analytical techniques such as NMR, IR, and HPLC.
Scientific Research Applications
FMT has been extensively studied for its potential therapeutic benefits in various scientific research fields. The compound has been shown to exhibit antitumor, anti-inflammatory, and antidiabetic activities. In cancer research, FMT has been found to inhibit the growth of various cancer cells such as breast, lung, and colon cancer cells. In addition, FMT has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, FMT has been found to have antidiabetic effects by improving insulin sensitivity and reducing blood glucose levels.
properties
Molecular Formula |
C15H10FNO3S |
---|---|
Molecular Weight |
303.3 g/mol |
IUPAC Name |
(5E)-5-[[5-(3-fluorophenyl)furan-2-yl]methylidene]-3-methyl-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C15H10FNO3S/c1-17-14(18)13(21-15(17)19)8-11-5-6-12(20-11)9-3-2-4-10(16)7-9/h2-8H,1H3/b13-8+ |
InChI Key |
JBLVONSXDOACPK-MDWZMJQESA-N |
Isomeric SMILES |
CN1C(=O)/C(=C\C2=CC=C(O2)C3=CC(=CC=C3)F)/SC1=O |
SMILES |
CN1C(=O)C(=CC2=CC=C(O2)C3=CC(=CC=C3)F)SC1=O |
Canonical SMILES |
CN1C(=O)C(=CC2=CC=C(O2)C3=CC(=CC=C3)F)SC1=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.